Cas no 102822-05-9 (1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione)

• Product Name: 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione
• CAS No: 102822-05-9
• Molecular Formula: C₁₄H₄F₄O₄
• Molecular Weight: 312.172778129578
• CID: 125289
• PubChem ID: 3527267

1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione Properties

Names and Identifiers

• 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione
• 9,10-Anthracenedione,1,2,3,4-tetrafluoro-5,8-dihydroxy-
• 1,2,3,4-tetrafluoro-5,6-dihydroxyanthra-9,10-quinone
• 1,2,3,4-tetrafluoro-5,8-dihydroxyanthraquinone
• 5,6,7,8-tetrafluoroquinizarin
• 1,2,3,4-Tetrafluoro-5,8-dihydroxyanthraquinone,99%
• J-000808
• 102822-05-9
• SCHEMBL497324
• SCHEMBL3447098
• PKJLMPNJHMHOIE-UHFFFAOYSA-N
• DTXSID50393338
• AKOS015897238
• 1,2,3,4-tetrafluoro-5,8-dihydroxy-9,10-dihydroanthracene-9,10-dione

• InChIKey： PKJLMPNJHMHOIE-UHFFFAOYSA-N
• Inchi： 1S/C14H4F4O4/c15-9-7-8(10(16)12(18)11(9)17)14(22)6-4(20)2-1-3(19)5(6)13(7)21/h1-2,19-20H
• SMILES： FC1=C(C(=C(C2C(C3C(=CC=C(C=3C(C=21)=O)O)O)=O)F)F)F

Computed Properties

• Exact Mass: 312.00500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 0
• Monoisotopic Mass: 312.005
• Heavy Atom Count: 22
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 2.42960
• PSA: 74.60000
• Refractive Index: 1.642
• Boiling Point: 536.1°C at 760 mmHg
• Melting Point: 242-245 °C(lit.)
• Flash Point: 278°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.806

1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione Security Information

• WGK Germany：3
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39WGK Germany 3
• Safety Instruction： 26-37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： 36/37/38

1,2,3,4-Tetrafluoro-5,8-dihydroxyanthracene-9,10-dione Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones